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Compound of Interest

Compound Name: 1-Phenanthrenesulfonic acid

CAS No.: 41105-39-9

Cat. No.: B13821510

Get Quote

Executive Summary & Hazard Identification
Immediate Action Required: Treat 1-Phenanthrenesulfonic acid as a high-consequence

corrosive and an environmental toxin.

Unlike simple mineral acids (e.g., HCl), this compound presents a dual hazard:

Acute Corrosivity: It is a strong organic acid (

) capable of causing immediate, irreversible tissue damage (Skin Corr. 1B).

Environmental Persistence: The phenanthrene nucleus renders this compound and its salts

(even after neutralization) toxic to aquatic life with long-lasting effects (H410).

Core Directive:Do not dispose of this compound down the drain, even after neutralization. The

primary disposal pathway must be high-temperature incineration via a licensed hazardous

waste contractor. Neutralization is strictly a stabilization technique for safe storage or spill

remediation, not a method for sewer release.
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Pre-Disposal Assessment & Logistics
Before initiating any procedure, characterize the waste stream to ensure compatibility with

waste containers and regulatory codes.

Physicochemical Properties Relevant to Disposal
Property Value/Characteristic Operational Implication

Acidity (

)
< 0 (Strong Acid)

Requires dilution before

neutralization to prevent

violent boiling.

Water Solubility High (Soluble)

Spills can spread rapidly on

wet surfaces; requires dry

absorbent diking.

Physical State Solid (often hydrate)
Dust inhalation hazard; use

local exhaust ventilation (LEV).

Combustibility Organic Combustible

Can be incinerated; do not mix

with strong oxidizers (e.g.,

nitric acid).

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH-approved N95 or P100 respirator (if solid/dusty); full-face respirator if

heating/aerosolizing.

Dermal: Nitrile gloves (double-gloved recommended, minimum 0.11 mm thickness) + Lab

coat + Chemical-resistant apron.

Ocular: Chemical splash goggles (Face shield required if handling >100g or liquid solutions).

Decision Logic & Workflow
The following diagram outlines the decision-making process for handling 1-
Phenanthrenesulfonic acid waste.
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Waste Identification:
1-Phenanthrenesulfonic Acid

Is the waste
Solid or Liquid?

Solid Waste
(Pure Substance)

Liquid Waste
(Solution)

Direct Containerization
(No Neutralization)

Preferred

Is this a Spill?

Emergency Protocol:
Neutralize in situ
(See Section 5)

Yes

Controlled Neutralization
(Stabilization only)

No (Routine Waste)

Label as Hazardous Waste:
Corrosive, Toxic (Aquatic)

Collect Debris

Professional Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for prioritizing containment over treatment. Note that "down-drain"

disposal is absent.
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Primary Protocol: Stabilization for Waste Pickup
Purpose: To prepare the chemical for transfer to a hazardous waste facility. Scope: Routine

disposal of expired stock or reaction byproducts.

Step 1: Container Selection
Use High-Density Polyethylene (HDPE) or Glass containers.

Avoid: Metal containers (rapid corrosion due to sulfonic acid group).

Avoid: Nylon (degradation risk).

Step 2: Segregation
Keep 1-Phenanthrenesulfonic acid separate from:

Strong oxidizers (risk of exothermic reaction/fire).

Cyanides or Sulfides (risk of toxic gas evolution).

Strong bases (unless conducting controlled neutralization).

Step 3: Labeling
Affix a hazardous waste label immediately.

Primary Hazard: Corrosive (pH < 2).

Secondary Hazard: Toxic (Aquatic).

Chemical Name: "1-Phenanthrenesulfonic acid waste."

Secondary Protocol: Controlled Neutralization
(Spills & Stabilization)
Purpose: To render a spill safe for cleanup or to raise the pH of a liquid waste stream to prevent

container degradation during storage. Warning: This process is exothermic.
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Reagents Required[2][3][4]
Diluent: Ice water or cold distilled water.

Base: Sodium Bicarbonate (

) or Sodium Carbonate (

).

Why: These weak bases release

, preventing the rapid pH "overshoot" and extreme heat generation associated with
Sodium Hydroxide (

).

Indicator: pH strips (range 0–14).

Step-by-Step Methodology
Dilution (The Heat Sink):

If the waste is solid, dissolve it slowly in cold water (ratio 1:10 acid to water) to create a

heat sink.

Mechanism:[1][2][3][4][5] Water absorbs the enthalpy of solution and the subsequent heat

of neutralization.

Gradual Addition:

Slowly add the solid Sodium Bicarbonate to the acid solution.

Observation: Expect vigorous bubbling (

evolution).

Stop: Pause addition if the solution becomes hot to the touch (>50°C).

Verification:
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Continue adding base until bubbling ceases.

Test with pH strips. Target pH: 6.0 – 8.0.

Precipitation Check:

The resulting product is Sodium 1-Phenanthrenesulfonate. While generally soluble, high

concentrations may precipitate.

Action: If a solid forms, treat the slurry as solid hazardous waste.

Final Cleanup:

Absorb the neutralized liquid with vermiculite or clay absorbents.

Scoop into a hazardous waste bag/pail. Do not flush.

Regulatory Compliance (RCRA & EPA)
Waste Classification
Under US EPA (RCRA) regulations, this material must be characterized:

Characteristic Waste: Likely D002 (Corrosivity) if pH

2.

Listed Waste: 1-Phenanthrenesulfonic acid is not explicitly on the P or U lists, but it

contains the phenanthrene structure (a Priority Pollutant).

Aquatic Toxicity: Due to the H410 classification, it may trigger state-specific "Toxic Waste"

criteria (e.g., California Title 22).

Documentation
Ensure the Waste Manifest includes:

Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s. (1-Phenanthrenesulfonic
acid).
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UN Number: UN 3261 (Solid) or UN 3265 (Liquid).

Packing Group: II or III (depending on concentration).

References
National Center for Biotechnology Information (NCBI). (2023). PubChem Compound

Summary for CID 13004611, 1-Phenanthrenesulfonic acid. Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (2023). Occupational Chemical

Database: Phenanthrene derivatives. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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